Cas no 2229378-77-0 (3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid)
2229378-77-0 structure
Product Name:3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid
CAS No:2229378-77-0
MF:C12H20N2O2
MW:224.299403190613
CID:5832454
PubChem ID:165836962
Update Time:2023-12-15
3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid
- 2229378-77-0
- 3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid
- EN300-1776416
-
- Inchi: 1S/C12H20N2O2/c1-9(2)8-14-6-5-10(13-14)12(3,4)7-11(15)16/h5-6,9H,7-8H2,1-4H3,(H,15,16)
- InChI Key: RCAJTXXEJXIIFV-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1C=CN(CC(C)C)N=1)=O
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.1Ų
3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776416-0.05g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 0.05g |
$1573.0 | 2023-09-20 | ||
| Enamine | EN300-1776416-0.1g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 0.1g |
$1648.0 | 2023-09-20 | ||
| Enamine | EN300-1776416-0.25g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 0.25g |
$1723.0 | 2023-09-20 | ||
| Enamine | EN300-1776416-0.5g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 0.5g |
$1797.0 | 2023-09-20 | ||
| Enamine | EN300-1776416-1.0g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 1g |
$1872.0 | 2023-06-03 | ||
| Enamine | EN300-1776416-2.5g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 2.5g |
$3670.0 | 2023-09-20 | ||
| Enamine | EN300-1776416-5.0g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 5g |
$5429.0 | 2023-06-03 | ||
| Enamine | EN300-1776416-10.0g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 10g |
$8049.0 | 2023-06-03 | ||
| Enamine | EN300-1776416-1g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 1g |
$1872.0 | 2023-09-20 | ||
| Enamine | EN300-1776416-5g |
3-methyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butanoic acid |
2229378-77-0 | 5g |
$5429.0 | 2023-09-20 |
3-methyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylbutanoic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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